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Compound of Interest

Compound Name: Boc-L-Homoser-Obzl

Cat. No.: B2930950 Get Quote

Introduction
Peptide libraries are powerful tools in drug discovery, enabling the screening of millions of

compounds for therapeutic potential. The incorporation of non-standard amino acids, such as

L-homoserine derivatives, can significantly expand the chemical diversity of these libraries.

This application note details the use of N-α-Boc-O-benzyl-L-homoserine (Boc-L-Homoser-
Obzl) in the solid-phase synthesis of peptide libraries utilizing the Boc/Bzl protection strategy.

This methodology allows for the controlled incorporation of the homoserine scaffold, a valuable

building block for creating peptides with unique structural and functional properties.

Physicochemical Properties of Boc-L-Homoser-Obzl
A thorough understanding of the building block's properties is crucial for its effective use in

peptide synthesis.
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Property Value Reference

CAS Number 59408-74-1 [1][2]

Molecular Formula C₁₆H₂₃NO₅ [1]

Molecular Weight 309.36 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Purity ≥99% (HPLC) [1]

Melting Point 48-57 °C [1]

Storage 2-8 °C [1]

Principles of Boc/Bzl Solid-Phase Peptide Synthesis
(SPPS)
The synthesis of peptide libraries incorporating Boc-L-Homoser-Obzl is based on the

principles of Boc/Bzl solid-phase peptide synthesis (SPPS). In this strategy, the temporary N-α-

amino protecting group is the acid-labile tert-butoxycarbonyl (Boc) group, which is removed by

treatment with a moderately strong acid like trifluoroacetic acid (TFA). The side-chain protecting

groups, in this case, the benzyl (Bzl) ether of the homoserine hydroxyl group, are "permanent"

protecting groups that are stable to the Boc removal conditions but are cleaved by a strong

acid, typically anhydrous hydrogen fluoride (HF), in the final step.

Experimental Protocols
Materials and Reagents

Boc-L-Homoser-Obzl

Other Boc-protected amino acids (e.g., Boc-Ala-OH, Boc-Gly-OH, etc.)

Merrifield resin (1% DVB, 100-200 mesh)

Dichloromethane (DCM), peptide synthesis grade
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N,N-Dimethylformamide (DMF), peptide synthesis grade

Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIEA)

Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

Anhydrous Hydrogen Fluoride (HF)

Anisole (scavenger)

Diethyl ether, cold

Methanol (MeOH)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Protocol 1: Split-and-Pool Synthesis of a Model
Tripeptide Library (X-Y-Z-Resin)
This protocol describes the synthesis of a model tripeptide library where X, Y, and Z can be one

of several amino acids, including L-Homoserine(OBzl).

1. Resin Preparation and First Amino Acid Coupling (Z): a. Swell Merrifield resin in DCM in

separate reaction vessels for each of the first amino acids. b. In separate flasks, pre-activate

each Boc-amino acid (including Boc-L-Homoser-Obzl) (3 eq.) with DCC (3 eq.) and HOBt (3

eq.) in DCM for 15 minutes. c. Add the activated amino acid solution to the corresponding

swollen resin and shake for 2 hours. d. Wash the resin with DCM (3x), DMF (3x), and MeOH

(3x). Dry under vacuum. e. Optional: Perform a Kaiser test to confirm complete coupling.

2. Pooling and Splitting: a. Combine all the resins from step 1 into a single vessel. b. Wash the

pooled resin with DCM and mix thoroughly to ensure randomization. c. Divide the pooled resin

equally into new reaction vessels, one for each of the second-position amino acids (Y).
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3. Second Amino Acid Coupling (Y): a. Boc Deprotection: Treat each resin portion with 50%

TFA in DCM for 30 minutes. b. Wash with DCM (3x). c. Neutralization: Treat with 10% DIEA in

DCM for 10 minutes. d. Wash with DCM (3x). e. Coupling: Couple the next set of Boc-amino

acids (including Boc-L-Homoser-Obzl) as described in step 1c. f. Wash the resins as in step

1d.

4. Second Pooling and Splitting: a. Pool all resins from step 3. b. Wash and mix the pooled

resin as in step 2b. c. Split the resin equally for the third amino acid coupling (X).

5. Third Amino Acid Coupling (X): a. Repeat the deprotection, neutralization, and coupling steps

as described in step 3 for the final set of amino acids.

6. Final Boc Deprotection: a. Treat the final peptide-resin library with 50% TFA in DCM for 30

minutes to remove the N-terminal Boc group. b. Wash with DCM (3x) and MeOH (3x). Dry the

peptide-resin library under vacuum.

Protocol 2: Cleavage of the Peptide Library from the
Resin
Safety Precaution: Anhydrous HF is extremely corrosive and toxic. This procedure must be

performed in a specialized, HF-resistant apparatus within a certified fume hood by trained

personnel.

Place the dried peptide-resin library (approx. 1 gram) in the reaction vessel of the HF

apparatus.

Add a magnetic stir bar and anisole (1.0 mL) as a scavenger.

Cool the vessel in a dry ice/acetone bath.

Condense anhydrous HF (approx. 10 mL) into the reaction vessel.

Stir the mixture at 0 °C for 1 hour.

Remove the HF by evaporation under a stream of dry nitrogen.

Wash the resin with cold diethyl ether to remove the cleaved peptides and scavengers.
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Precipitate the peptide library from the ether washings by centrifugation.

Wash the peptide pellet with cold diethyl ether (3x).

Dry the peptide library under vacuum.

Protocol 3: Analysis of the Peptide Library
Dissolve a small aliquot of the cleaved peptide library in a suitable solvent (e.g.,

water/acetonitrile mixture).

Analyze the library by reverse-phase HPLC to assess the overall purity and complexity.

Further characterization of individual peptides can be achieved by LC-MS analysis.

Representative Data
The following tables present representative data for the synthesis of a model peptide library.

These values are illustrative and may vary depending on the specific sequences and coupling

efficiencies.

Table 1: Coupling Efficiency Monitoring

Coupling Step Amino Acid Kaiser Test Result
Estimated
Coupling Efficiency
(%)

1 (Z) Boc-L-Homoser-Obzl Negative (Blue) >99%

1 (Z) Boc-Ala-OH Negative (Blue) >99%

2 (Y) Boc-Gly-OH Negative (Blue) >99%

3 (X) Boc-Phe-OH Negative (Blue) >99%

Table 2: Overall Yield and Purity of the Peptide Library
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Parameter Value

Initial Resin Loading 0.8 mmol/g

Theoretical Yield ~250 mg (for a model tripeptide)

Actual Yield 180 mg

Overall Yield 72%

Overall Purity (by HPLC) ~85%

Visualizations
Workflow for Split-and-Pool Peptide Library Synthesis
Caption: Split-and-pool synthesis workflow.

Boc-SPPS Cycle for a Single Coupling Step
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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